Cas no 1250446-76-4 (1,1,1-trifluoro-3-methylhexan-2-ol)

• Product Name: 1,1,1-trifluoro-3-methylhexan-2-ol
• CAS No: 1250446-76-4
• MF: C₇H₁₃F₃O
• MW: 170.172733068466
• CID: 5816032
• PubChem ID: 61966808
• Update Time: 2024-01-16

1,1,1-trifluoro-3-methylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-methylhexan-2-ol
• AKOS011241506
• WEZKRLDDJXXYIS-UHFFFAOYSA-N
• EN300-1938897
• 1250446-76-4

• Inchi： 1S/C7H13F3O/c1-3-4-5(2)6(11)7(8,9)10/h5-6,11H,3-4H2,1-2H3
• InChI Key： WEZKRLDDJXXYIS-UHFFFAOYSA-N
• SMILES： FC(C(C(C)CCC)O)(F)F

Computed Properties

• Exact Mass: 170.09184952g/mol
• Monoisotopic Mass: 170.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų